Cas no 14631-47-1 (5,6,7,8-Tetrahydroquinolin-8-yl acetate)

5,6,7,8-Tetrahydroquinolin-8-yl acetate is a heterocyclic compound featuring a partially hydrogenated quinoline core with an acetoxy functional group at the 8-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals, agrochemicals, and fine chemical synthesis. The tetrahydroquinoline scaffold is known for its stability and reactivity, while the acetate group enhances solubility and facilitates further derivatization. The compound is valued for its potential in constructing complex molecular frameworks, including bioactive molecules. Careful handling under controlled conditions is recommended due to its reactive nature. Typical purity levels and analytical data should be verified for specific use cases.
5,6,7,8-Tetrahydroquinolin-8-yl acetate structure
14631-47-1 structure
Product Name:5,6,7,8-Tetrahydroquinolin-8-yl acetate
CAS No:14631-47-1
MF:C11H13NO2
MW:191.226423025131
CID:1028505
PubChem ID:12226249
Update Time:2025-05-27

5,6,7,8-Tetrahydroquinolin-8-yl acetate Chemical and Physical Properties

Names and Identifiers

    • 5,6,7,8-Tetrahydroquinolin-8-yl acetate
    • 5,6,7,8-TETRAHYDRO-8-QUINOLINOL ACETATE
    • 8-acetoxy-5,6,7,8-tetrahydroquinoline
    • Acetic acid 5,6,7,8-tetrahydro-quinolin-8-yl ester
    • QTEIQTRPDDPVKV-UHFFFAOYSA-N
    • DTXSID80481318
    • SCHEMBL3312248
    • 5,6,7,8-Tetrahydroquinolin-8-ylacetate
    • 14631-47-1
    • DA-44219
    • CS-0209764
    • G10604
    • 8-Quinolinol, 5,6,7,8-tetrahydro-, 8-acetate
    • Inchi: 1S/C11H13NO2/c1-8(13)14-10-6-2-4-9-5-3-7-12-11(9)10/h3,5,7,10H,2,4,6H2,1H3
    • InChI Key: QTEIQTRPDDPVKV-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1C2C(=CC=CN=2)CCC1

Computed Properties

  • Exact Mass: 191.09469
  • Monoisotopic Mass: 191.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • Density: 1.15
  • Boiling Point: 302.414°C at 760 mmHg
  • Flash Point: 136.695°C
  • Refractive Index: 1.539
  • PSA: 39.19

5,6,7,8-Tetrahydroquinolin-8-yl acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM144450-5g
5,6,7,8-tetrahydroquinolin-8-yl acetate
14631-47-1 95%
5g
$533 2021-08-05
Alichem
A189008175-1g
5,6,7,8-Tetrahydroquinolin-8-yl acetate
14631-47-1 95%
1g
$178.20 2022-04-02
Apollo Scientific
OR929696-250mg
5,6,7,8-Tetrahydro-8-quinolinol acetate
14631-47-1 95%
250mg
£213.00 2025-02-21
Apollo Scientific
OR929696-1g
5,6,7,8-Tetrahydro-8-quinolinol acetate
14631-47-1 95%
1g
£349.00 2025-02-21
Chemenu
CM144450-1g
5,6,7,8-tetrahydroquinolin-8-yl acetate
14631-47-1 95%
1g
$142 2023-02-18
1PlusChem
1P001ED1-1g
8-Quinolinol, 5,6,7,8-tetrahydro-, 8-acetate
14631-47-1 85%
1g
$258.00 2024-06-20
1PlusChem
1P001ED1-5g
8-Quinolinol, 5,6,7,8-tetrahydro-, 8-acetate
14631-47-1 85%
5g
$877.00 2024-06-20
A2B Chem LLC
AA64469-1g
5,6,7,8-Tetrahydro-8-quinolinol acetate
14631-47-1 98%
1g
$204.00 2024-04-20
A2B Chem LLC
AA64469-5g
5,6,7,8-Tetrahydro-8-quinolinol acetate
14631-47-1 85%
5g
$704.00 2024-04-20
A2B Chem LLC
AA64469-250mg
5,6,7,8-Tetrahydro-8-quinolinol acetate
14631-47-1 98%
250mg
$97.00 2024-04-20

Additional information on 5,6,7,8-Tetrahydroquinolin-8-yl acetate

Professional Introduction to 5,6,7,8-Tetrahydroquinolin-8-yl acetate (CAS No. 14631-47-1)

5,6,7,8-Tetrahydroquinolin-8-yl acetate, identified by the Chemical Abstracts Service Number (CAS No.) 14631-47-1, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroquinoline class, a heterocyclic structure that has garnered considerable attention due to its diverse pharmacological properties and potential applications in drug development. The presence of an acetic acid ester group at the 8-position of the tetrahydroquinoline core enhances its chemical reactivity and biological activity, making it a valuable scaffold for synthesizing novel therapeutic agents.

The tetrahydroquinoline scaffold is renowned for its versatility in medicinal chemistry. It is a fused ring system consisting of a benzene ring and a piperidine ring, which can be further modified to yield a wide range of derivatives with distinct biological activities. 5,6,7,8-Tetrahydroquinolin-8-yl acetate specifically has been studied for its potential role in modulating various biological pathways. Its structural features suggest that it may interact with enzymes and receptors involved in neurological disorders, inflammation, and cancer.

Recent advancements in the field of drug discovery have highlighted the importance of tetrahydroquinoline derivatives in addressing unmet medical needs. For instance, studies have demonstrated that certain tetrahydroquinolines exhibit inhibitory effects on kinases and other enzymes implicated in tumor growth and progression. The acetic acid ester moiety in 5,6,7,8-Tetrahydroquinolin-8-yl acetate not only contributes to its solubility but also serves as a site for further chemical modifications, enabling the development of more potent and selective drug candidates.

In the realm of medicinal chemistry, the synthesis of 5,6,7,8-Tetrahydroquinolin-8-yl acetate involves multi-step organic reactions that often require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by esterification to introduce the acetic acid moiety. The use of advanced catalytic systems and green chemistry principles has further optimized these synthetic pathways, making them more efficient and environmentally sustainable.

One of the most compelling aspects of 5,6,7,8-Tetrahydroquinolin-8-yl acetate is its potential as a lead compound for drug development. Preclinical studies have shown that derivatives of this compound exhibit promising activities against various diseases. For example, researchers have explored its efficacy in models of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The ability of tetrahydroquinoline derivatives to cross the blood-brain barrier has made them particularly attractive for treating central nervous system (CNS) disorders.

The pharmacological profile of 5,6,7,8-Tetrahydroquinolin-8-yl acetate is further enhanced by its ability to modulate intracellular signaling pathways. Studies have indicated that this compound can interact with targets such as protein kinases and transcription factors, thereby influencing processes critical for cell survival and proliferation. These findings have opened up new avenues for developing targeted therapies against cancers and inflammatory diseases.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions between 5,6,7,8-Tetrahydroquinolin-8-yl acetate and its biological targets. These studies provide insights into the compound's binding affinity and mechanism of action at the atomic level. By integrating experimental data with computational predictions, researchers can design more effective derivatives with improved pharmacokinetic properties.

The role of 5,6,7,8-Tetrahydroquinolin-8-yl acetate in combinatorial therapy is also an area of active investigation. By pairing this compound with other therapeutic agents or small molecules that act through different mechanisms, it may be possible to achieve synergistic effects that enhance treatment outcomes. Such combinatorial approaches are particularly relevant in oncology where resistance to single-agent therapies remains a significant challenge.

As research continues to evolve,the applications of 5,6,7,8-tetrahydroquinolin-8-yl acetate are expected to expand further。 Innovations in synthetic methodologies coupled with advancements in biotechnology will likely lead to the discovery of new analogs with enhanced efficacy and reduced side effects。 The continued exploration of this compound holds promise for addressing some of the most pressing health challenges faced by society today。

In conclusion,5,6,7,8-tetrahydroquinolin-8-yl acetate (CAS No. 14631—47—1) represents a compelling example of how structural modifications can yield compounds with significant therapeutic potential。 Its unique combination of pharmacological properties makes it an attractive candidate for further development。 As our understanding of biological systems grows,so too will our ability to harness compounds like this one to improve human health。

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd